6-Acetyl-5-chloropyridine-3-carbonitrile
Overview
Description
6-acetyl-5-chloropyridine-3-carbonitrile (ACPC) is an organic compound that has been studied extensively in the past few decades due to its potential applications in the field of science and medicine. ACPC has been studied for its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and many potential future directions.
Scientific Research Applications
6-Acetyl-5-chloropyridine-3-carbonitrile has been studied extensively for its potential applications in the field of science and medicine. This compound has been used in the synthesis of various pharmaceuticals and other compounds, such as analgesics, anti-inflammatory agents, and antifungals. This compound has also been studied for its potential use as a corrosion inhibitor, as a fuel additive, and as a catalyst for organic reactions.
Mechanism of Action
The mechanism of action of 6-Acetyl-5-chloropyridine-3-carbonitrile is not fully understood. However, it is believed that this compound binds to certain proteins and enzymes in the body, which then cause a cascade of biochemical reactions that result in the desired effect.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on the human body. It has been found to have analgesic, anti-inflammatory, and antifungal properties. This compound has also been found to have potential anti-tumor effects.
Advantages and Limitations for Lab Experiments
One of the advantages of 6-Acetyl-5-chloropyridine-3-carbonitrile is that it is relatively easy to synthesize and can be used in a variety of laboratory experiments. However, it is important to note that this compound is toxic and should be handled with caution.
Future Directions
6-Acetyl-5-chloropyridine-3-carbonitrile has a wide range of potential applications and future directions. It could be used in the development of new pharmaceuticals and other compounds, as a corrosion inhibitor, as a fuel additive, and as a catalyst for organic reactions. Additionally, further research could be done to better understand the mechanism of action of this compound and its potential effects on the human body.
Synthesis Methods
6-Acetyl-5-chloropyridine-3-carbonitrile can be synthesized via a three-step process using the Grignard reaction. In the first step, 5-chloropyridine-3-carbonitrile is reacted with magnesium in the presence of anhydrous ether. In the second step, the reaction mixture is treated with acetic anhydride and the resulting product is this compound. The third step involves the purification of the product by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-acetyl-5-chloropyridine-3-carbonitrile involves the reaction of 5-chloro-3-cyanopyridine with acetic anhydride in the presence of a catalyst.", "Starting Materials": [ "5-chloro-3-cyanopyridine", "Acetic anhydride", "Catalyst" ], "Reaction": [ "Add 5-chloro-3-cyanopyridine to a reaction flask", "Add acetic anhydride to the reaction flask", "Add a catalyst to the reaction flask", "Heat the reaction mixture to a specific temperature and maintain it for a specific time", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with a suitable solvent and dry it to obtain 6-acetyl-5-chloropyridine-3-carbonitrile" ] } | |
CAS RN |
1256809-37-6 |
Molecular Formula |
C8H5ClN2O |
Molecular Weight |
180.59 g/mol |
IUPAC Name |
6-acetyl-5-chloropyridine-3-carbonitrile |
InChI |
InChI=1S/C8H5ClN2O/c1-5(12)8-7(9)2-6(3-10)4-11-8/h2,4H,1H3 |
InChI Key |
MXNBRBOHKSKDPO-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C1=C(C=C(C=N1)C#N)Cl |
Purity |
95 |
Origin of Product |
United States |
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